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Compound of Interest

Compound Name: Homovanillic Acid

Cat. No.: B1673402 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential, immediate safety and logistical

information for Homovanillic Acid, including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans.

Hazard Summary: Homovanillic Acid is considered a hazardous substance that can cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is important to

avoid all personal contact, including inhalation.[3]

Physical and Chemical Properties
Property Value

Molecular Formula C₉H₁₀O₄

Molecular Weight 182.18 g/mol [1][4]

Appearance White crystalline powder[3] or light brown solid

Melting Point 141 - 145 °C (285.8 - 293 °F)[4]

Solubility Soluble in water and benzene[3]

Operational Plan for Handling Homovanillic Acid
This step-by-step guide outlines the necessary precautions and procedures for the safe

handling of Homovanillic Acid in a laboratory setting.
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1. Pre-Handling Preparations:

Engineering Controls: All handling of Homovanillic Acid should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[3][5] An eyewash station and safety

shower must be readily accessible.

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is correctly

donned.

PPE Category Recommendation

Hand Protection Wear protective gloves.[4][6]

Eye and Face Protection Use chemical safety goggles or glasses.[3][6]

Skin and Body Protection
Wear a lab coat or suitable protective clothing to

prevent skin contact.[3][4]

Respiratory Protection

For large quantities, in case of inadequate

ventilation, or when generating dust, use a

NIOSH/MSHA approved respirator.[3][4]

2. Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Wash hands thoroughly after handling.[1][3]

Do not eat, drink, or smoke when using this product.[3]

Keep containers securely sealed when not in use.[3]

Avoid contact with incompatible materials such as oxidizing agents.[3]

3. First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[6]

Skin Contact

Immediately wash with soap and plenty of water

while removing all contaminated clothing and

shoes. Get medical attention.[1][6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1][6]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water. Consult a physician.[6]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[3]

Waste Segregation and Labeling: Do not mix Homovanillic Acid waste with other chemical

waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.[5] Store waste in a clearly labeled, sealed, and compatible container. The label

should include the full chemical name, quantity, and date.[5]

Disposal Method: The primary and recommended method for the disposal of Homovanillic
Acid is through your institution's EHS department or a licensed hazardous waste disposal

company.[5] Do not discharge into sewers or waterways.[3]

Experimental Workflow
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Caption: Workflow for safe handling and disposal of Homovanillic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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